Cas no 868755-48-0 ((6-(pyrrolidin-1-yl)pyridin-2-yl)methanol)

• Product Name: (6-(pyrrolidin-1-yl)pyridin-2-yl)methanol
• CAS No: 868755-48-0
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD09702357
• CID: 720019
• PubChem ID: 24229483
• Update Time: 2025-10-05

(6-(pyrrolidin-1-yl)pyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-Pyrrolidin-1-ylpyrid-2-yl)methanol
• (6-(Pyrrolidin-1-yl)pyridin-2-yl)methanol
• (6-pyrrolidin-1-ylpyridin-2-yl)methanol
• 2-Pyridinemethanol,6-(1-pyrrolidinyl)-
• FT-0728626
• PS-3565
• BL008350
• INCLVFBQYYTJLC-UHFFFAOYSA-N
• 868755-48-0
• SCHEMBL15537503
• AKOS011536243
• J-501637
• CS-0312937
• DTXSID20640200
• SB52958
• MFCD09702357
• [6-(pyrrolidin-1-yl)pyridin-2-yl]methanol
• DB-010413
• (6-(pyrrolidin-1-yl)pyridin-2-yl)methanol

• MDL： MFCD09702357
• Inchi： 1S/C10H14N2O/c13-8-9-4-3-5-10(11-9)12-6-1-2-7-12/h3-5,13H,1-2,6-8H2
• InChI Key： INCLVFBQYYTJLC-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC(=N1)N1CCCC1

Computed Properties

• Exact Mass: 178.11100
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• Density: 1.18
• Melting Point: 44 °C
• Boiling Point: 357.5°C at 760 mmHg
• Flash Point: 170°C
• Refractive Index: 1.59
• PSA: 36.36000
• LogP: 1.23910

(6-(pyrrolidin-1-yl)pyridin-2-yl)methanol Security Information

• Hazard Statement： Harmful